Cas no 2248171-70-0 ((2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid)

• Product name: (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 2248171-70-0
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5960378
• PubChem ID: 71098676

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• GYQRELYOATWFIH-SSDOTTSWSA-N
• (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
• 2248171-70-0
• SCHEMBL14208224
• EN300-6505433

• Inchi： 1S/C11H11F3O2/c1-7(10(15)16)6-8-4-2-3-5-9(8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)/t7-/m1/s1
• InChI Key： GYQRELYOATWFIH-SSDOTTSWSA-N
• SMILES： FC(C1C=CC=CC=1C[C@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2248171-70-0): A Comprehensive Overview

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2248171-70-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid is defined by a chiral center at the 2-position of the propanoic acid moiety, which is substituted with a methyl group. The presence of a trifluoromethyl group on the phenyl ring imparts significant electronic and steric effects, making this compound a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The trifluoromethyl group in (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for improving drug-like properties. These properties make it an attractive candidate for the design of new drugs targeting various diseases.

In the context of medicinal chemistry, (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid has been explored as a potential lead compound for the development of inhibitors targeting specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit certain kinases and proteases, which are key players in various signaling pathways associated with cancer and inflammatory diseases.

Moreover, the chiral nature of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid allows for enantiomer-specific interactions with biological targets, which can lead to enhanced efficacy and reduced side effects. This is particularly important in the development of chiral drugs, where one enantiomer may exhibit therapeutic activity while the other may be inactive or even harmful.

The synthesis of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been reported, including asymmetric synthesis approaches that utilize chiral catalysts or auxiliaries to achieve high enantioselectivity. These advancements have made it possible to produce this compound on a larger scale for further research and development.

In addition to its potential as a drug candidate, (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid has also found applications in other areas of chemistry. For example, it can serve as a versatile intermediate in the synthesis of agrochemicals and materials science products. The trifluoromethyl group provides unique reactivity profiles that can be exploited in various chemical transformations.

The physical and chemical properties of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid have been extensively studied. It is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water due to its lipophilic nature.

Safety considerations are an essential aspect when handling any chemical compound. While (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood when necessary.

In conclusion, (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2248171-70-0) is a versatile and promising compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of new drugs and other advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in the scientific community.